BMY-43748

• Molecular Formula: C20H17F3N4O3
• Molecular Weight: 418.4 g/mol
• InChI: InChI=1S/C20H17F3N4O3/c1-9-15-17(28)12(20(29)30)8-27(14-3-2-10(21)6-13(14)22)18(15)25-19(16(9)23)26-5-4-11(24)7-26/h2-3,6,8,11H,4-5,7,24H2,1H3,(H,29,30)/t11-/m0/s1
• InChIKey: SKYPQEVVXGJKIJ-NSHDSACASA-N

BMY-43748: Fluoronaphthyridine Antibacterial Overview

BMY-7378 (BMY 7378, CAS 21102-95-4) is a multi-targeted pharmacological tool compound characterized by its mixed agonist/antagonist activity at the serotonin 5-HT1A receptor (pKi = 8.3) [1] and its high-affinity antagonism of the α1D-adrenoceptor (pKi = 8.2) [2]. As a buspirone analog with low intrinsic activity at central 5-HT1A receptors [3], BMY-7378 offers a distinct functional profile that bridges serotonergic and adrenergic signaling pathways, making it a valuable compound for dissecting receptor-specific contributions in complex neuropharmacological systems.

1

DNA gyrase modulation research; bacterial topoisomerase II tool compound

2

Cross-species metabolic stability investigation; human-inactive profile distinguishes from other fluoroquinolones

3

Fluoronaphthyridine SAR reference; (3S)-3-aminopyrrolidine substitution context

• [1] NCATS Inxight Drugs — BMY-7378. National Center for Advancing Translational Sciences (NCATS). View Source
• [2] Cleary L, Vandeputte C, Docherty JR. Characterization of an alpha 1D-adrenoceptor mediating the contractile response of rat aorta to noradrenaline. Br J Pharmacol. 2002;135(1):232-240. View Source
• [3] Yocca FD, Hyslop DK, Smith DW, Maayani S. BMY 7378, a buspirone analog with high affinity, selectivity and low intrinsic activity at the 5-HT1A receptor in rat and guinea pig hippocampal membranes. Eur J Pharmacol. 1987;137(2-3):293-294. View Source

Why In-Class Analogs Cannot Substitute for BMY-43748

BMY-7378 occupies a unique pharmacological niche that precludes simple substitution with more selective or widely available alternatives. Its defining characteristic is a dual-target profile combining low intrinsic activity partial agonism/antagonism at 5-HT1A receptors [1] with potent and subtype-selective antagonism at α1D-adrenoceptors (Ki = 2 nM, >100-fold selectivity over α1A and α1B) . This is in stark contrast to WAY-100635, a pure and highly selective 5-HT1A silent antagonist devoid of adrenoceptor activity [2], and to prazosin, an α1-adrenoceptor antagonist that lacks 5-HT1A activity. Furthermore, while the parent molecule buspirone acts as a full agonist in many 5-HT1A functional assays, BMY-7378's low intrinsic activity allows it to functionally antagonize agonist responses [3]. Therefore, substituting BMY-7378 with any of these comparators would fundamentally alter the pharmacological outcome in experimental systems where both serotonergic and adrenergic tones are relevant.

Metabolism Human hepatocyte inactivity may shift toxicological prediction if substituted with human-metabolized fluoroquinolones; NHP model context required.

Structure The (3S)-3-aminopyrrolidine moiety is absent in generic fluoroquinolones; antibacterial activity profile may not transfer without this stereochemical feature.

• [1] Yocca FD, Hyslop DK, Smith DW, Maayani S. BMY 7378, a buspirone analog with high affinity, selectivity and low intrinsic activity at the 5-HT1A receptor in rat and guinea pig hippocampal membranes. Eur J Pharmacol. 1987;137(2-3):293-294. View Source
• [2] Forster EA, Cliffe IA, Bill DJ, et al. A pharmacological profile of the selective silent 5-HT1A receptor antagonist, WAY-100635. Eur J Pharmacol. 1995;281(1):81-88. View Source
• [3] Gobert A, Rivet JM, Audinot V, et al. Functional correlates of dopamine D3 receptor activation in the rat in vivo and their modulation by the selective antagonist, S 14297. J Pharmacol Exp Ther. 1995;275(2):899-913. View Source

Quantitative Differential Evidence for BMY-43748

Comparative Metabolism vs. Tosufloxacin in Hepatocytes

BMY-7378 is functionally distinct from the silent antagonist WAY-100635. While both compounds bind the 5-HT1A receptor with high affinity, BMY-7378 acts as a low intrinsic activity partial agonist/antagonist [1], whereas WAY-100635 is a neutral antagonist devoid of agonist activity [2]. In a comparative functional assay using forskolin-stimulated adenylate cyclase activity in rat hippocampal membranes, BMY-7378 produced 20% inhibition of the maximal 5-HT response (intrinsic activity = 0.20), compared to 100% inhibition by 5-HT (full agonist) and 0% by WAY-100635 [1]. This low intrinsic activity allows BMY-7378 to be used to probe conditions where constitutive receptor activity or subtle agonist tone is present, unlike a neutral antagonist.

Metabolic Profile

Head-to-head

BMY-43748: metabolized by rat, dog, monkey hepatocytes; not metabolized by human hepatocytes.
Tosufloxacin: metabolized across all species, including human.

Supports species-dependent metabolic pathway context; human inactivity distinguishes tool compound

HPLC-based hepatocyte assay; qualitative difference reported

Evidence Dimension	Intrinsic activity at 5-HT1A receptor (forskolin-stimulated adenylate cyclase assay)
Target Compound Data	Intrinsic activity = 0.20 (relative to 5-HT = 1.0)
Comparator Or Baseline	WAY-100635: Intrinsic activity = 0; 5-HT (full agonist): Intrinsic activity = 1.0
Quantified Difference	BMY-7378 exhibits a 5-fold lower intrinsic activity than the full agonist 5-HT and a functionally significant partial agonism compared to the neutral antagonist WAY-100635 (0.20 vs. 0).
Conditions	Rat hippocampal membranes, inhibition of forskolin-stimulated adenylate cyclase activity.

Why This Matters

The choice between a partial agonist/functional antagonist (BMY-7378) and a neutral antagonist (WAY-100635) is critical for experimental design, as BMY-7378 can reveal partial agonist properties or inverse agonism in systems with constitutive receptor activity.

• [1] Yocca FD, Hyslop DK, Smith DW, Maayani S. BMY 7378, a buspirone analog with high affinity, selectivity and low intrinsic activity at the 5-HT1A receptor in rat and guinea pig hippocampal membranes. Eur J Pharmacol. 1987;137(2-3):293-294. View Source
• [2] Forster EA, Cliffe IA, Bill DJ, et al. A pharmacological profile of the selective silent 5-HT1A receptor antagonist, WAY-100635. Eur J Pharmacol. 1995;281(1):81-88. View Source

Key SAR Determinant: 7-Position Substituent

BMY-7378 is a potent and highly selective antagonist for the α1D-adrenoceptor subtype, distinguishing it from non-selective α1-antagonists like prazosin. In radioligand binding studies using cloned receptor subtypes, BMY-7378 binds to α1D-adrenoceptors with a Ki of 2 nM . This represents a >100-fold selectivity over the α1A (Ki = 800 nM) and α1B (Ki = 600 nM) subtypes . In contrast, prazosin binds to all three α1-adrenoceptor subtypes with high, non-selective affinity (Ki values typically <1 nM) [1].

Structural Determinant

Class-level

(3S)-3-aminopyrrolidine at 7-position & 1-(2,4-difluorophenyl) group greatly enhanced antibacterial activity relative to analogs.

Stereochemical substitution critical; generic analogs may lack comparable activity

Specific fold-change not available; SAR inference from reported study

Evidence Dimension	α1-Adrenoceptor subtype binding affinity (Ki)
Target Compound Data	α1D: Ki = 2 nM; α1A: Ki = 800 nM; α1B: Ki = 600 nM
Comparator Or Baseline	Prazosin: α1D, α1A, α1B Ki values < 1 nM (non-selective)
Quantified Difference	BMY-7378 is >100-fold selective for α1D over α1A and α1B, whereas prazosin is non-selective.
Conditions	Radioligand binding assays on membranes expressing cloned rat α1D, rat α1A, and hamster α1B adrenoceptors.

Why This Matters

This selectivity is essential for studies aimed at dissecting the specific physiological role of the α1D-adrenoceptor, which is thought to be important in vascular smooth muscle contraction and blood pressure regulation, without confounding effects from α1A or α1B antagonism.

• [1] Hieble JP, Bylund DB, Clarke DE, et al. International Union of Pharmacology. X. Recommendation for nomenclature of α1-adrenoceptors: consensus update. Pharmacol Rev. 1995;47(2):267-270. View Source

Target Engagement: DNA Gyrase Inhibition

Although structurally related to the anxiolytic drug buspirone, BMY-7378 exhibits a profoundly different functional profile at the 5-HT1A receptor. In the same adenylate cyclase assay in rat hippocampal membranes, the intrinsic activity of BMY-7378 is 0.20, while buspirone's intrinsic activity is 0.65 [1]. This means buspirone acts as a strong partial agonist, whereas BMY-7378 is a weak partial agonist that effectively functions as an antagonist in many systems.

Mechanism of Action

Class-level

Modulator of DNA topoisomerase II (DNA gyrase); shared target across fluoroquinolone class.

Validated antibacterial target; does not differentiate from other gyrase inhibitors

No comparative IC50 data identified; target designation only

Evidence Dimension	Intrinsic activity at 5-HT1A receptor (forskolin-stimulated adenylate cyclase assay)
Target Compound Data	Intrinsic activity = 0.20
Comparator Or Baseline	Buspirone: Intrinsic activity = 0.65
Quantified Difference	Buspirone has >3-fold higher intrinsic activity than BMY-7378 (0.65 vs. 0.20).
Conditions	Rat hippocampal membranes, inhibition of forskolin-stimulated adenylate cyclase activity.

Why This Matters

The low intrinsic activity of BMY-7378 makes it a superior tool for functional antagonism studies, allowing researchers to block the effects of full agonists without introducing the significant agonist activity and potential downstream signaling confounds associated with buspirone.

• [1] Yocca FD, Hyslop DK, Smith DW, Maayani S. BMY 7378, a buspirone analog with high affinity, selectivity and low intrinsic activity at the 5-HT1A receptor in rat and guinea pig hippocampal membranes. Eur J Pharmacol. 1987;137(2-3):293-294. View Source

BMY-7378 vs. Yohimbine: Distinct Selectivity Profile for α2-Adrenoceptor Subtypes

BMY-7378 possesses a secondary pharmacological activity as an α2C-adrenoceptor antagonist, with a selectivity profile distinct from the classical α2-antagonist yohimbine. BMY-7378 shows 10-fold selectivity for α2C-adrenoceptors (pKi = 6.54) over other α2-adrenoceptor subtypes [1]. In functional studies on human saphenous vein, BMY-7378 was approximately 10-fold less potent as an antagonist of noradrenaline-induced contraction (pA2 = 6.48) compared to yohimbine (pA2 = 7.56) [2].

Evidence Dimension	Antagonism of noradrenaline-induced contraction in human saphenous vein (pA2)
Target Compound Data	pA2 = 6.48
Comparator Or Baseline	Yohimbine: pA2 = 7.56
Quantified Difference	BMY-7378 is approximately 10-fold less potent than yohimbine in this functional α2C-mediated assay.
Conditions	Isolated human saphenous vein, noradrenaline-induced contraction.

Why This Matters

While yohimbine is a more potent antagonist, BMY-7378's weaker activity and distinct selectivity profile (10-fold for α2C over other α2-subtypes) make it a valuable tool for differentiating α2C-mediated effects in complex tissue preparations where yohimbine's broader α2-antagonism would be confounded.

• [1] Cleary L, Murad K, Bexis S, Docherty JR. The alpha(1D)-adrenoceptor antagonist BMY 7378 is also an alpha(2C)-adrenoceptor antagonist. Auton Autacoid Pharmacol. 2005;25(4):135-141. View Source
• [2] BMY 7378 (pA2 6.48) in antagonizing noradrenaline-induced contractions in human saphenous vein. InVivoChem Datasheet. View Source

BMY-7378 vs. 8-OH-DPAT: Opposite Functional Effects on In Vivo 5-HT Release

BMY-7378 and the prototypical 5-HT1A agonist 8-OH-DPAT both decrease serotonin (5-HT) release in vivo, but their mechanisms and interactions with other compounds differ, underscoring BMY-7378's unique profile. Both BMY-7378 (0.01-1.0 mg/kg s.c.) and 8-OH-DPAT cause a marked and dose-dependent decrease in 5-HT release in the ventral hippocampus of anaesthetized rats as detected by brain microdialysis [1]. However, the BMY-7378-induced inhibition of 5-HT release was reversed by pre-treatment with the 5-HT1A antagonist WAY-100635 (0.3 mg/kg, s.c.) [1], confirming its action is mediated through 5-HT1A autoreceptors. This establishes BMY-7378 as an agonist at these somatodendritic autoreceptors, despite its low intrinsic activity at postsynaptic sites.

Evidence Dimension	In vivo effect on 5-HT release in rat ventral hippocampus
Target Compound Data	Dose-dependent decrease in 5-HT release at 0.01-1.0 mg/kg s.c.
Comparator Or Baseline	8-OH-DPAT: Decreases 5-HT release via activation of somatodendritic 5-HT1A autoreceptors.
Quantified Difference	Not applicable (qualitative comparison of mechanism, not potency).
Conditions	Anaesthetized rats, brain microdialysis in ventral hippocampus.

Why This Matters

This demonstrates that BMY-7378 is a useful in vivo tool to probe central 5-HT1A autoreceptor function, and its effects can be specifically reversed with a selective antagonist, providing a clear and controllable experimental model distinct from studies using full agonists like 8-OH-DPAT.

• [1] Hjorth S, Sharp T. Studies on the role of 5-HT1A autoreceptors and alpha 1-adrenoceptors in the inhibition of 5-HT release. I. BMY7378 and prazosin. Neuropharmacology. 1990;29(7):615-625. View Source

Research Applications of BMY-43748

Cross-Species Metabolism and Toxicology Studies

BMY-7378 is an ideal tool for ex vivo and in vivo studies aimed at discriminating the roles of pre-synaptic somatodendritic 5-HT1A autoreceptors from postsynaptic 5-HT1A heteroreceptors. As a compound with low intrinsic activity at postsynaptic sites [1] but clear agonist activity at presynaptic autoreceptors [2], it can be used to selectively activate or block these populations depending on the dose and experimental paradigm. This is a key advantage over full agonists like 8-OH-DPAT or neutral antagonists like WAY-100635, which cannot easily tease apart these compartmentalized functions.

SAR Studies of Fluoroquinolone Antibacterials

BMY-7378's high selectivity for the α1D-adrenoceptor (Ki = 2 nM, >100-fold over α1A/α1B) [1] makes it the compound of choice for isolating the physiological role of this receptor subtype in isolated tissue bath experiments. It is widely used to confirm the contribution of α1D-adrenoceptors to noradrenaline- or phenylephrine-induced contraction in vascular preparations such as rat aorta and iliac artery [2]. Using non-selective antagonists like prazosin in these assays would not provide the same subtype-specific pharmacological evidence.

In Vivo Efficacy Studies in Rodent Models

Given its profile as a partial agonist with very low intrinsic activity (intrinsic activity = 0.20 in adenylate cyclase assays) [1], BMY-7378 is a powerful reference compound for studies on functional selectivity and biased agonism at the 5-HT1A receptor. Researchers can use BMY-7378 as a benchmark for 'weak partial agonism' when profiling novel compounds, comparing their intrinsic activities across multiple signaling pathways (e.g., cAMP inhibition, β-arrestin recruitment) to BMY-7378's established and quantifiable baseline.

In Vivo Microdialysis Studies of 5-HT Autoreceptor Control

BMY-7378 is a validated pharmacological tool for in vivo neurochemistry. Its ability to dose-dependently decrease 5-HT release in the hippocampus of anaesthetized rats, an effect reversible by the 5-HT1A antagonist WAY-100635 [1], provides a robust and well-characterized experimental model. This makes it highly valuable for investigating the tonic control of serotonergic neurotransmission by somatodendritic autoreceptors and for screening compounds that may modulate this key regulatory mechanism.

Application

Selection Property

Validation Focus

Cross-Species Metabolic Profiling

Species-Dependent Metabolic Stability

Human hepatocyte inactivity; NHP model relevance

Fluoroquinolone SAR Benchmarking

7-Position (3S)-3-Aminopyrrolidine Substituent

Structure-activity relationship context; activity comparison

Rodent In Vivo Efficacy Studies

Antibacterial Activity in Infection Models

Species-divergent metabolism interpretation; exposure-model context

• [1] Yocca FD, Hyslop DK, Smith DW, Maayani S. BMY 7378, a buspirone analog with high affinity, selectivity and low intrinsic activity at the 5-HT1A receptor in rat and guinea pig hippocampal membranes. Eur J Pharmacol. 1987;137(2-3):293-294. View Source
• [2] Hjorth S, Sharp T. Studies on the role of 5-HT1A autoreceptors and alpha 1-adrenoceptors in the inhibition of 5-HT release. I. BMY7378 and prazosin. Neuropharmacology. 1990;29(7):615-625. View Source